Cas no 941969-47-7 (N-(3,4-difluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide)

• Product Name: N-(3,4-difluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• CAS No: 941969-47-7
• MF: C₁₅H₁₀F₂N₂O₂
• MW: 288.248910427094
• CID: 6043390
• PubChem ID: 16906986
• Update Time: 2025-07-20

N-(3,4-difluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide
• N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• F2348-0280
• AKOS024642555
• 941969-47-7
• CCG-279529

• Inchi： 1S/C15H10F2N2O2/c1-8-2-5-13-12(18-8)7-14(21-13)15(20)19-9-3-4-10(16)11(17)6-9/h2-7H,1H3,(H,19,20)
• InChI Key： HWAMBGBJNWROOP-UHFFFAOYSA-N
• SMILES： C12C=C(C(NC3=CC=C(F)C(F)=C3)=O)OC1=CC=C(C)N=2

Computed Properties

• Exact Mass: 288.07103389g/mol
• Monoisotopic Mass: 288.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(3,4-difluorophenyl)-5-methylfuro3,2-bpyridine-2-carboxamide

Introduction to N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide (CAS No. 941969-47-7)

N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide, identified by its CAS number 941969-47-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a furo[3,2-b]pyridine core and a 3,4-difluorophenyl substituent, which contribute to its unique chemical properties and biological interactions.

The furo[3,2-b]pyridine scaffold is a fused bicyclic system consisting of a furan ring and a pyridine ring, which is known for its ability to interact with various biological targets. The presence of the 5-methyl group further modulates the electronic and steric properties of the molecule, enhancing its potential as a pharmacophore. Additionally, the 3,4-difluorophenyl moiety introduces fluorine atoms into the structure, which are often employed in drug design to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their applications in treating various diseases. The compound N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide has been studied for its potential role in multiple therapeutic areas. One of the most promising applications is in the field of oncology. Preclinical studies have suggested that this molecule exhibits inhibitory activity against certain kinases and other enzymes involved in cancer cell proliferation and survival. The unique structural features of this compound allow it to interact with specific binding sites on these targets, potentially leading to the development of new anticancer agents.

The 3,4-difluorophenyl group plays a crucial role in determining the biological activity of this compound. Fluorinated aromatic rings are well-known for their ability to enhance binding affinity and selectivity due to their ability to form strong hydrogen bonds and van der Waals interactions with biological targets. This property makes N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide a promising candidate for further development as a therapeutic agent.

In addition to its potential applications in oncology, this compound has also been explored for its antimicrobial properties. Emerging research indicates that the structural features of this molecule can disrupt bacterial cell wall synthesis and other essential cellular processes. The combination of the furo[3,2-b]pyridine core and the 3,4-difluorophenyl substituent appears to confer a broad spectrum of antimicrobial activity against various bacterial strains. This finding is particularly significant in light of the increasing problem of antibiotic resistance worldwide.

The synthesis of N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These synthetic strategies are crucial for ensuring that subsequent biological evaluations are performed on high-quality material.

The pharmacokinetic properties of N-(3,4-difluorophenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide have also been thoroughly investigated. In preclinical studies conducted on animal models, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that it may have good bioavailability and prolonged half-life upon oral administration. Additionally, preliminary toxicology studies have shown that this molecule is well-tolerated at therapeutic doses without significant adverse effects.

The development of novel drug candidates often involves extensive computational modeling and molecular docking studies to predict their interactions with biological targets. In the case of N-(

The future prospects for N-(

In conclusion,N-(